molecular formula C11H15F2N B15266179 3,4-difluoro-N-(3-methylbutyl)aniline

3,4-difluoro-N-(3-methylbutyl)aniline

Cat. No.: B15266179
M. Wt: 199.24 g/mol
InChI Key: VPQDAKCRXQISSV-UHFFFAOYSA-N
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Description

3,4-Difluoro-N-(3-methylbutyl)aniline is a fluorinated aniline derivative characterized by a benzene ring substituted with fluorine atoms at the 3- and 4-positions and a branched 3-methylbutyl group attached to the nitrogen atom. Fluorine atoms enhance electronegativity and metabolic stability, while the 3-methylbutyl group contributes to lipophilicity, influencing solubility and reactivity .

Properties

Molecular Formula

C11H15F2N

Molecular Weight

199.24 g/mol

IUPAC Name

3,4-difluoro-N-(3-methylbutyl)aniline

InChI

InChI=1S/C11H15F2N/c1-8(2)5-6-14-9-3-4-10(12)11(13)7-9/h3-4,7-8,14H,5-6H2,1-2H3

InChI Key

VPQDAKCRXQISSV-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCNC1=CC(=C(C=C1)F)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-difluoro-N-(3-methylbutyl)aniline typically involves the following steps:

    Starting Materials: The synthesis begins with 3,4-difluoroaniline and 3-methylbutylamine.

    Reaction: The 3,4-difluoroaniline undergoes a nucleophilic substitution reaction with 3-methylbutylamine in the presence of a suitable catalyst and solvent.

    Conditions: The reaction is usually carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of 3,4-difluoro-N-(3-methylbutyl)aniline may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of high-throughput screening techniques can help identify the best catalysts and solvents for the reaction.

Chemical Reactions Analysis

Types of Reactions

3,4-Difluoro-N-(3-methylbutyl)aniline can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding quinones.

    Reduction: Reduction reactions can convert the compound to its corresponding amine derivatives.

    Substitution: The fluorine atoms on the benzene ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

    Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed

    Oxidation: The major products are quinones.

    Reduction: The major products are amine derivatives.

    Substitution: The major products depend on the nucleophile used but typically involve the replacement of fluorine atoms with other functional groups.

Scientific Research Applications

3,4-Difluoro-N-(3-methylbutyl)aniline has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

    Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3,4-difluoro-N-(3-methylbutyl)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atoms on the benzene ring can enhance the compound’s binding affinity to these targets, leading to increased potency and selectivity. The 3-methylbutyl group can also influence the compound’s pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion.

Comparison with Similar Compounds

Substituent Variations

N-Alkyl vs. N-Aryl/Alkenyl Substituents
  • 3,4-Difluoro-N-(3-methylbutyl)aniline : The branched 3-methylbutyl group increases steric bulk and lipophilicity compared to smaller alkyl chains (e.g., isopropyl in 2,4-difluoro-N-(propan-2-yl)aniline, molar mass 171.19) .
  • 3,4-Difluoro-N-(2-fluoro-3-methylbut-3-en-1-yl)-N-(4-methoxybenzyl)aniline (5.2.5g) : Dual substituents (4-methoxybenzyl and fluorinated alkenyl) introduce electron-donating and steric effects, altering reactivity in chemoselective transformations .
Fluorine Positional Isomers
  • 2,4-Difluoro-N-(propan-2-yl)aniline : Fluorines at 2- and 4-positions create distinct electronic environments, influencing regioselectivity in electrophilic aromatic substitution reactions .

Physicochemical Properties

Compound Molecular Formula Molecular Weight Key Features
3,4-Difluoro-N-(3-methylbutyl)aniline C₁₁H₁₅F₂N ~199.24* High lipophilicity, branched alkyl chain
3,5-Difluoro-N-(3-methylbutyl)aniline C₁₁H₁₅F₂N 199.24 Positional isomerism affects polarity
2,4-Difluoro-N-(propan-2-yl)aniline C₉H₁₁F₂N 171.19 Compact substituent, lower steric hindrance
5.2.5g C₁₉H₂₁F₃NO 336.38 Dual substituents, methoxy enhances stability

*Estimated based on .

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